![molecular formula C15H13FO3 B6402757 2-(4-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95% CAS No. 1261978-36-2](/img/structure/B6402757.png)
2-(4-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Fluoro-3-methoxyphenyl)-6-methylbenzoic acid, commonly known as FMBA, is a phenolic compound with a wide range of applications in scientific research. FMBA is a versatile compound that can be used in a variety of experiments, from biochemical and physiological studies to drug synthesis. FMBA is an important intermediate in the synthesis of many pharmaceuticals, and its properties make it an ideal choice for a range of laboratory experiments.
Scientific Research Applications
FMBA has a wide range of applications in scientific research. It can be used in biochemical and physiological studies to study the effects of different compounds on cell structure and function. It can also be used in drug synthesis to create new compounds with different pharmacological properties. Additionally, FMBA can be used in drug delivery systems to increase the efficacy of drugs.
Mechanism of Action
FMBA is a phenolic compound, which means it is able to interact with proteins in the body. When FMBA is taken up by cells, it binds to proteins and alters their structure and function. This can lead to changes in the cell’s metabolism, which can lead to changes in the body’s physiology.
Biochemical and Physiological Effects
FMBA has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant activity, which can help protect cells from oxidative stress. Additionally, FMBA has been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to reduce cholesterol levels.
Advantages and Limitations for Lab Experiments
FMBA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is a highly stable compound, meaning it can be stored for long periods of time without degrading. However, FMBA also has some limitations. It is a relatively weak compound, meaning it may not be effective in some experiments. Additionally, it can be toxic in high doses, so care must be taken when handling or working with FMBA.
Future Directions
There are many potential future directions for FMBA. It could be used in drug synthesis to create new compounds with different pharmacological properties. Additionally, it could be used to create targeted drug delivery systems that could increase the efficacy of drugs. Additionally, it could be used to study the biochemical and physiological effects of different compounds on cells. Finally, FMBA could be used to create new compounds for use in medical imaging, such as MRI and CT scans.
Synthesis Methods
FMBA can be synthesized through several methods, including Grignard reaction, oxidation of anilines, and the Williamson ether synthesis. The Grignard reaction is a two-step process that involves the reaction of an alkyl halide with magnesium to form a Grignard reagent, followed by the reaction of the Grignard reagent with an aldehyde or ketone to form the desired product. The oxidation of anilines involves the reaction of anilines with an oxidizing agent such as potassium permanganate or nitric acid to form the desired product. Finally, the Williamson ether synthesis involves the reaction of an alkyl halide and an alcohol in the presence of an acid catalyst to form the desired product.
properties
IUPAC Name |
2-(4-fluoro-3-methoxyphenyl)-6-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-9-4-3-5-11(14(9)15(17)18)10-6-7-12(16)13(8-10)19-2/h3-8H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVLRLGBCYPWKED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=CC(=C(C=C2)F)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30690175 |
Source
|
Record name | 4'-Fluoro-3'-methoxy-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30690175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261978-36-2 |
Source
|
Record name | 4'-Fluoro-3'-methoxy-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30690175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.